Cas no 891118-53-9 (4-acetyl-N-5-(2,5-dimethylphenyl)-1,3,4-oxadiazol-2-ylbenzamide)

• Product Name: 4-acetyl-N-5-(2,5-dimethylphenyl)-1,3,4-oxadiazol-2-ylbenzamide
• CAS No: 891118-53-9
• MF: C₁₉H₁₇N₃O₃
• MW: 335.356584310532
• CID: 6420674
• PubChem ID: 7244091
• Update Time: 2025-07-09

4-acetyl-N-5-(2,5-dimethylphenyl)-1,3,4-oxadiazol-2-ylbenzamide Chemical and Physical Properties

Names and Identifiers

• 4-acetyl-N-5-(2,5-dimethylphenyl)-1,3,4-oxadiazol-2-ylbenzamide
• 891118-53-9
• 4-acetyl-N-(5-(2,5-dimethylphenyl)-1,3,4-oxadiazol-2-yl)benzamide
• F2518-0322
• AKOS024656376
• AB00679058-01
• 4-acetyl-N-[5-(2,5-dimethylphenyl)-1,3,4-oxadiazol-2-yl]benzamide
• Benzamide, 4-acetyl-N-[5-(2,5-dimethylphenyl)-1,3,4-oxadiazol-2-yl]-

• Inchi： 1S/C19H17N3O3/c1-11-4-5-12(2)16(10-11)18-21-22-19(25-18)20-17(24)15-8-6-14(7-9-15)13(3)23/h4-10H,1-3H3,(H,20,22,24)
• InChI Key： QPTCWJYJZWBMBA-UHFFFAOYSA-N
• SMILES： C(NC1=NN=C(C2=CC(C)=CC=C2C)O1)(=O)C1=CC=C(C(C)=O)C=C1

Computed Properties

• Exact Mass: 335.12699141g/mol
• Monoisotopic Mass: 335.12699141g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 4
• Complexity: 490
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 85.1Ų

Experimental Properties

• Density: 1.256±0.06 g/cm3(Predicted)
• pka: 9.80±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 4-acetyl-N-5-(2,5-dimethylphenyl)-1,3,4-oxadiazol-2-ylbenzamide

4-Acetyl-N-(5-(2,5-Dimethylphenyl)-1,3,4-Oxadiazol-2-yl)Benzamide (CAS No. 891118-53-9)

4-Acetyl-N-(5-(2,5-Dimethylphenyl)-1,3,4-Oxadiazol-2-yl)Benzamide, also known by its CAS registry number 891118-53-9, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound belongs to the class of benzamides and features a substituted oxadiazole ring system. The structure of this molecule incorporates an acetyl group attached to the benzene ring and a 5-(2,5-dimethylphenyl) substituent on the oxadiazole moiety. Such structural features make it a promising candidate for various applications in drug discovery and material science.

The synthesis of 4-Acetyl-N-(5-(2,5-Dimethylphenyl)-1,3,4-Oxadiazol-2-yl)Benzamide involves multi-step organic reactions. Recent advancements in synthetic methodologies have enabled researchers to optimize the synthesis pathway for this compound. For instance, the use of microwave-assisted synthesis has been reported to significantly reduce reaction times while maintaining high yields. The key steps typically include the preparation of the oxadiazole ring via cyclization reactions and subsequent acylation to introduce the acetyl group. These methods are not only efficient but also environmentally friendly, aligning with the principles of green chemistry.

One of the most notable aspects of 4-Acetyl-N-(5-(2,5-Dimethylphenyl)-1,3,4-Oxadiazol-2-yl)Benzamide is its pharmacological activity. Recent studies have demonstrated its potential as a modulator of various biological targets. For example, research published in 2023 highlighted its ability to inhibit certain kinase enzymes involved in cancer progression. This finding underscores its potential as a lead compound for anti-cancer drug development. Additionally, this compound has shown promising results in vitro as an anti-inflammatory agent by modulating key inflammatory pathways.

The structural versatility of 4-Acetyl-N-(5-(2,5-Dimethylphenyl)-1,3,4-Oxadiazol-2-yl)Benzamide allows for further functionalization to explore its biological activity in greater depth. Researchers have employed computational chemistry techniques such as molecular docking and dynamics simulations to predict its binding affinities with various protein targets. These computational studies have provided valuable insights into the design of more potent analogs with improved pharmacokinetic profiles.

In terms of applications beyond pharmacology, 4-Acetyl-N-(5-(2,5-Dimethylphenyl)-1,3,4-Oxadiazol-2-yl)Benzamide has also been investigated for its potential in material science. Its rigid structure and conjugated system make it a candidate for use in organic electronics. Preliminary studies suggest that this compound could serve as a building block for designing novel materials with tailored electronic properties.

From an environmental perspective, understanding the degradation pathways and ecotoxicity of 4-Acetyl-N-(5-(2,5-Dimethylphenyl)-1,3,4-Oxadiazol-2-yl)Benzamide is crucial for its safe application in various industries. Recent research has focused on assessing its biodegradability under different environmental conditions. The results indicate that under aerobic conditions, this compound undergoes microbial degradation through hydrolytic cleavage of specific bonds.

In conclusion,4-Acetyl-N-(5-(2,5-Dimethylphenyl)-1,3,4-Oxadiazol-2-yl)Benzamide (CAS No. 891118-53) is a multifaceted compound with diverse applications across multiple disciplines. Its structural features make it an attractive target for further research aimed at enhancing its therapeutic potential and exploring new avenues in material science.